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Abstract

Barium bromate monohydrate (Ba(BrOs)2-H20) is an inorganic compound of interest in
various chemical applications, including as an oxidizing agent and in the preparation of other
bromates. This technical guide provides an in-depth overview of its preparation, purification,
and key physicochemical properties. Detailed experimental protocols for its synthesis and
characterization are presented, supported by quantitative data organized for clarity and
comparative analysis. Furthermore, this document includes visualizations of the experimental
workflow to facilitate a comprehensive understanding of the processes involved.

Chemical Identity and Properties

Barium bromate monohydrate is the hydrated salt of barium and bromic acid. It presents as a
white, crystalline solid.[1][2] The compound is a strong oxidizing agent and should be handled
with care, as it can react violently with combustible and reducing materials.[1] Barium
compounds are also notably toxic.
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Physical and Chemical Properties

A summary of the key physical and chemical properties of barium bromate monohydrate is
provided in Table 1.

Property Value Reference(s)
Chemical Formula Ba(BrOs)2-H20 [2][3]
Molecular Weight 411.17 g/mol [4]

CAS Number 10326-26-8 [2][5]
Appearance White, monoclinic crystals or ]

powder

Density 3.99 g/cm?3 [2]
Decomposition Temp. ~260 °C [2]

0.44 g/100 mL at 10°C0.96

Solubility in Water /100 mL at 30°C5.39 g/100 [2]
mL at 100°C
Solubility in other Solvents Insoluble in ethanol [2]

Crystal Structure

X-ray diffraction studies have been pivotal in elucidating the crystal structure of barium
bromate monohydrate.[1] It crystallizes in the monoclinic system. Detailed crystallographic
data are presented in Table 2.
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Crystallographic

Value Reference(s)
Parameter
Crystal System Monoclinic [1][4]
Space Group 12/c [1]

, a=9.0696 Ab = 7.8952 Ac =
Lattice Constants [1]
9.6295 AB = 93.26°

Cell Volume 688.4 As [1]

Experimental Protocols
Synthesis of Barium Bromate Monohydrate

The primary method for preparing barium bromate is through a double displacement reaction
in an aqueous solution.[6][7] This protocol is based on the reaction between potassium
bromate and barium chloride.[6]

Reaction: 2 KBrOs(aq) + BaClz(aq) — Ba(BrOs)z(s) + 2 KCl(aq)

Materials:

e Potassium bromate (KBrOs)

e Barium chloride (BaClz)

» Deionized water

Procedure:

o Prepare a concentrated solution of barium chloride by dissolving it in hot deionized water.

o Separately, prepare a concentrated solution of potassium bromate by dissolving it in as little
hot deionized water as possible.[7]

» While both solutions are still hot, add the potassium bromate solution to the barium chloride
solution.[7] A white precipitate of barium bromate will form immediately.
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 Allow the mixture to cool slowly to room temperature to encourage crystal growth.
o Further cool the mixture in an ice bath to maximize precipitation.
» Collect the white precipitate by filtration.

o Wash the precipitate with ice-cold deionized water to remove the soluble potassium chloride
byproduct.[7]

e Dry the resulting barium bromate monohydrate crystals.

Purification by Recrystallization

Due to the significant difference in its solubility in hot versus cold water, barium bromate can
be effectively purified by recrystallization.[7]

Procedure:
o Transfer the crude barium bromate crystals to a beaker.

¢ Add a minimum amount of deionized water, approximately 10 mL for every 1 gram of barium
bromate.[7]

e Heat the suspension to boiling while stirring.
o Slowly add more hot deionized water until all the barium bromate has dissolved.
o Cover the beaker and allow the solution to cool slowly to room temperature.

e Once at room temperature, place the beaker in an ice bath (around 10°C or colder) to induce
further crystallization.[7]

o Collect the purified, needle-like crystals by filtration.
e Wash the crystals with a small amount of ice-cold deionized water.

e Dry the pure barium bromate monohydrate crystals. This process can yield a purity of over
90%.[7]

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://woelen.homescience.net/science/chem/exps/barium_bromate/index.html
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-monohydrate-a-technical-guide-to-preparation-and-properties
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-monohydrate-a-technical-guide-to-preparation-and-properties
https://woelen.homescience.net/science/chem/exps/barium_bromate/index.html
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-monohydrate-a-technical-guide-to-preparation-and-properties
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-monohydrate-a-technical-guide-to-preparation-and-properties
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-monohydrate-a-technical-guide-to-preparation-and-properties
https://woelen.homescience.net/science/chem/exps/barium_bromate/index.html
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-monohydrate-a-technical-guide-to-preparation-and-properties
https://woelen.homescience.net/science/chem/exps/barium_bromate/index.html
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-monohydrate-a-technical-guide-to-preparation-and-properties
https://woelen.homescience.net/science/chem/exps/barium_bromate/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Characterization Methods

o X-ray Diffraction (XRD): Single-crystal or powder XRD can be used to confirm the crystal
structure and phase purity of the synthesized product.[1]

o Thermogravimetric Analysis (TGA) / Differential Scanning Calorimetry (DSC): These thermal
analysis techniques are employed to determine the decomposition temperature and study
the thermal stability of the compound.[8][9][10][11][12][13][14]

Experimental Workflow and Diagrams

The following diagrams illustrate the key processes in the preparation and purification of
barium bromate monohydrate.
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Caption: Synthesis of Crude Barium Bromate Monohydrate.
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Caption: Purification via Recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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